Cas no 1806876-46-9 (Ethyl 2-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 2-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1806876-46-9
• MF: C₁₀H₇ClF₅NO₂
• MW: 303.613099336624
• CID: 4874262
• Update Time: 2025-05-23

Ethyl 2-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H7ClF5NO2/c1-2-19-9(18)5-4(8(12)13)3-17-7(11)6(5)10(14,15)16/h3,8H,2H2,1H3
• InChI Key： FTOFBIIQEQWSPS-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=C(C(=O)OCC)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

Ethyl 2-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

Ethyl 2-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate, with the CAS number 1806876-46-9, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with multiple halogenated groups. The presence of chlorine, difluoromethyl, and trifluoromethyl groups on the pyridine ring imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 2-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in constructing the pyridine ring with the desired substituents. These developments highlight the importance of this compound in both academic and industrial research.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. For instance, its ability to undergo various post-synthetic modifications makes it an ideal candidate for the development of novel pharmaceuticals and agrochemicals. Recent studies have demonstrated that derivatives of this compound exhibit potent biological activities, including antimicrobial and insecticidal properties. These findings underscore its significance in addressing global challenges in health and agriculture.

In addition to its practical applications, Ethyl 2-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate has also been a subject of theoretical investigations. Computational chemistry techniques, such as density functional theory (DFT), have been employed to study its electronic structure and reactivity. These studies have provided valuable insights into the molecule's behavior under different conditions, paving the way for further experimental validations.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties. For example, researchers have recently explored its role in catalytic cycles, where it serves as a ligand or a substrate. These studies have revealed its potential in enhancing the efficiency of catalytic processes, which is crucial for sustainable chemical manufacturing.

Furthermore, the environmental impact of Ethyl 2-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate has been a topic of interest. Efforts are underway to assess its biodegradability and toxicity to ensure that its use aligns with eco-friendly practices. Preliminary results indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which is encouraging for its potential deployment in agricultural settings.

In conclusion, Ethyl 2-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to scientific progress.